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Compound of Interest

Compound Name: 8-Hydroxyamoxapine

Cat. No.: B025638

In-Depth Technical Guide: 8-Hydroxyamoxapine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Hydroxyamoxapine, an active
metabolite of the tetracyclic antidepressant amoxapine. This document consolidates key
chemical, physical, and pharmacological data, detailed experimental protocols, and an
exploration of its mechanism of action for professionals engaged in drug research and
development.

Core Compound Data

8-Hydroxyamoxapine is a critical component in understanding the overall pharmacological
profile of amoxapine. Its chemical and physical properties are summarized below.
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Property Value Source
CAS Number 61443-78-5 [11[2][3][41[5]
Molecular Weight 329.78 g/mol [21[31[4]
Molecular Formula C17H16CIN30O2 [311415][6]

2-chloro-11-(1-piperazinyl)-
IUPAC Name _ _ [1][2]
dibenz[b,f][1][7]oxazepin-8-ol

8-OHAMX, 8-

Synonyms ) [6]
Hydroxynorloxapine

Melting Point 242-247°C [3]
Pale Beige to Pale Yellow

Appearance [3]

Solid

- Slightly soluble in DMSO and
Solubility _ , [1][3]
Methanol (with heating)

Storage -20°C Freezer [3]

Pharmacological Profile

8-Hydroxyamoxapine is an active metabolite of amoxapine and contributes significantly to its
therapeutic effects.[8] It functions as a serotonin-norepinephrine reuptake inhibitor (SNRI), with
a more pronounced inhibitory action on serotonin reuptake compared to its parent compound,
amoxapine.[8][9] This modulation of serotonergic and noradrenergic neurotransmission is
central to its antidepressant activity.

Experimental Protocols

A critical aspect of research and development is the ability to accurately quantify and analyze
compounds of interest. High-Performance Liquid Chromatography (HPLC) is a widely used
technique for the determination of 8-Hydroxyamoxapine in biological matrices.

Quantification of 8-Hydroxyamoxapine in Human Plasma
by HPLC
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This protocol provides a general framework for the analysis of 8-Hydroxyamoxapine in
plasma samples. Researchers should optimize the parameters based on their specific
instrumentation and requirements.

Objective: To determine the concentration of 8-Hydroxyamoxapine in human plasma samples.

Materials:

High-Performance Liquid Chromatography (HPLC) system with UV or fluorescence detector
o C18 reverse-phase column

o Acetonitrile (HPLC grade)

e Phosphate buffer

e Internal standard (e.g., a structurally similar compound not present in the sample)

e Plasma samples

o Solid-phase extraction (SPE) cartridges or liquid-liquid extraction solvents

Procedure:

o Sample Preparation (Liquid-Liquid Extraction):

1. To 1 mL of plasma, add a known amount of the internal standard.

2. Add an appropriate volume of a suitable organic solvent (e.g., a mixture of heptane and
isoamyl alcohol).

3. Vortex the mixture for 1-2 minutes to ensure thorough mixing.

4. Centrifuge at approximately 3000 rpm for 10 minutes to separate the organic and aqueous
layers.

5. Transfer the organic layer to a clean tube.

6. Evaporate the solvent to dryness under a gentle stream of nitrogen.
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7. Reconstitute the residue in the mobile phase.

o Chromatographic Conditions:

o Mobile Phase: A mixture of acetonitrile and phosphate buffer (e.g., 30:70 v/v), pH adjusted.
The exact ratio should be optimized for best separation.

o Flow Rate: Typically 1.0 - 1.5 mL/min.
o Column Temperature: Ambient or controlled (e.g., 30°C).
o Injection Volume: 20 - 100 pL.

o Detection: UV detection at a wavelength determined by the absorbance maximum of 8-
Hydroxyamoxapine, or fluorescence detection with appropriate excitation and emission
wavelengths for enhanced sensitivity.

o Data Analysis:

1. Construct a calibration curve by plotting the peak area ratio of 8-Hydroxyamoxapine to
the internal standard against the concentration of the calibrators.

2. Determine the concentration of 8-Hydroxyamoxapine in the plasma samples by
interpolating their peak area ratios from the calibration curve.

Signaling and Workflow Diagrams

To visualize the processes involved in the study of 8-Hydroxyamoxapine, the following
diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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